Cas no 2229269-89-8 (2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine
• CAS No: 2229269-89-8
• MF: C₁₀H₁₂BrF₂N
• MW: 264.109788894653
• CID: 6541575
• PubChem ID: 165703515
• Update Time: 2025-07-19

2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine
• EN300-1968204
• 2229269-89-8

• Inchi： 1S/C10H12BrF2N/c1-6-3-4-8(7(2)9(6)11)10(12,13)5-14/h3-4H,5,14H2,1-2H3
• InChI Key： XVBBGJWFVVTBOO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(CN)(F)F

Computed Properties

• Exact Mass: 263.01212g/mol
• Monoisotopic Mass: 263.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine

Research Brief on 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine (CAS: 2229269-89-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of fluorinated amines as key intermediates in drug discovery. Among these, 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine (CAS: 2229269-89-8) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in pharmaceutical development.

The compound 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine belongs to a class of difluoroethylamines, which are known for their ability to modulate biological targets through fluorine-specific interactions. Recent studies have demonstrated that the presence of both bromine and fluorine substituents on the aromatic ring enhances the compound's reactivity and binding affinity, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro studies have revealed that 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine exhibits notable activity against certain enzyme targets, particularly those involved in inflammatory pathways. For instance, preliminary data suggest that the compound inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with an IC50 value in the low micromolar range. These findings position the compound as a potential lead for developing novel anti-inflammatory agents.

Further pharmacological evaluations have explored the compound's pharmacokinetic properties. The difluoroethylamine moiety has been shown to improve metabolic stability and membrane permeability, addressing common challenges in drug development. However, researchers have also noted that the bromine substituent may contribute to potential toxicity, necessitating further structural optimization to balance efficacy and safety.

Recent patent filings and industry reports indicate growing interest in 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine as a building block for more complex molecules. Its versatility in medicinal chemistry is underscored by its use in the synthesis of kinase inhibitors and G protein-coupled receptor (GPCR) modulators. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential.

In conclusion, 2-(3-bromo-2,4-dimethylphenyl)-2,2-difluoroethan-1-amine represents a compelling case study in the intersection of chemical synthesis and biological application. While its promising activity and structural features warrant continued investigation, challenges such as toxicity and selectivity must be addressed to translate these findings into clinical applications. Future research directions may include derivatization studies and in vivo efficacy models to further elucidate its therapeutic potential.